An In-depth Technical Guide to N-(3-Formyl-5-methylpyridin-2-yl)pivalamide: Properties, Synthesis, and Applications
An In-depth Technical Guide to N-(3-Formyl-5-methylpyridin-2-yl)pivalamide: Properties, Synthesis, and Applications
For Researchers, Scientists, and Drug Development Professionals
Abstract
N-(3-Formyl-5-methylpyridin-2-yl)pivalamide is a key bifunctional building block in modern organic and medicinal chemistry. Its unique arrangement of a reactive aldehyde and a sterically hindered pivalamide protecting group on a pyridine scaffold makes it a valuable intermediate for the synthesis of complex heterocyclic systems. This guide provides a comprehensive overview of its chemical properties, a detailed synthesis protocol, an analysis of its reactivity, and a discussion of its applications, particularly in the development of novel therapeutic agents.
Introduction: Strategic Importance in Synthesis
N-(3-Formyl-5-methylpyridin-2-yl)pivalamide, with CAS Number 127446-31-5, has emerged as a crucial intermediate for constructing elaborate molecular architectures.[1] The strategic placement of the formyl group ortho to the pivalamide-protected amine on a 5-methylpyridine ring offers chemists a versatile platform for sequential and site-selective modifications. The pivalamide group serves as a robust protecting group for the amine, allowing for a wide range of chemical transformations to be performed on the formyl group and the pyridine ring itself. This stability and predictable reactivity are paramount in multi-step synthetic routes common in pharmaceutical development.[2] Its utility is notably demonstrated in the synthesis of nucleobase analogs for peptide nucleic acids (PNA), highlighting its role in creating molecules for advanced biological recognition systems.[1]
Physicochemical and Spectroscopic Profile
A thorough understanding of the physical and spectral properties of N-(3-Formyl-5-methylpyridin-2-yl)pivalamide is essential for its effective use in research and development.
General Properties
The general physicochemical properties of N-(3-Formyl-5-methylpyridin-2-yl)pivalamide are summarized in the table below.
| Property | Value | Source |
| CAS Number | 127446-31-5 | [1] |
| Molecular Formula | C₁₂H₁₆N₂O₂ | [1] |
| Molecular Weight | 220.27 g/mol | [1] |
| Appearance | White to yellow crystalline powder | Inferred from related compounds |
| Melting Point | 113-115 °C | [1] |
| Boiling Point (Predicted) | 411.2 ± 45.0 °C | [1] |
| Density (Predicted) | 1.139 ± 0.06 g/cm³ | [1] |
| pKa (Predicted) | 13.31 ± 0.70 | [1] |
Spectroscopic Characterization
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¹H NMR Spectroscopy: The proton NMR spectrum is expected to show distinct signals for the pyridine ring protons, the methyl group protons, the aldehyde proton, and the tert-butyl protons of the pivalamide group. The aldehyde proton would appear as a singlet in the downfield region (around 9-10 ppm). The pyridine ring protons would exhibit characteristic splitting patterns depending on their coupling with each other and the methyl group. The methyl group protons would appear as a singlet, as would the nine equivalent protons of the tert-butyl group.
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¹³C NMR Spectroscopy: The carbon NMR spectrum would show characteristic peaks for the carbonyl carbon of the aldehyde (around 190 ppm) and the amide carbonyl (around 170-180 ppm). The carbons of the pyridine ring would appear in the aromatic region, and the carbons of the methyl and tert-butyl groups would be found in the aliphatic region.
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Infrared (IR) Spectroscopy: The IR spectrum would be characterized by strong absorption bands corresponding to the C=O stretching vibrations of the aldehyde and amide functional groups. The aldehyde C=O stretch is typically observed around 1700-1720 cm⁻¹, while the amide C=O stretch (Amide I band) would appear around 1650-1680 cm⁻¹. N-H stretching of the amide would be visible around 3200-3400 cm⁻¹.
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Mass Spectrometry (MS): The mass spectrum would show a molecular ion peak (M⁺) corresponding to the molecular weight of the compound (220.27 g/mol ). Fragmentation patterns would likely involve the loss of the tert-butyl group and other characteristic fragments.
Synthesis and Purification
The synthesis of N-(3-Formyl-5-methylpyridin-2-yl)pivalamide is typically achieved through a two-step process starting from 2-amino-5-methylpyridine. The following protocol is a representative procedure based on established synthetic methodologies for similar compounds.
Synthesis Pathway
Caption: Synthetic route to N-(3-Formyl-5-methylpyridin-2-yl)pivalamide.
Experimental Protocol
Step 1: Synthesis of 2-Amino-5-methyl-3-pyridinecarboxaldehyde
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Reagent Preparation: In a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, dropping funnel, and a nitrogen inlet, place anhydrous N,N-dimethylformamide (DMF). Cool the flask to 0 °C in an ice bath.
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Vilsmeier-Haack Reagent Formation: Slowly add phosphorus oxychloride (POCl₃) dropwise to the cooled DMF with vigorous stirring. Maintain the temperature below 10 °C during the addition. Stir the resulting mixture at 0 °C for 30 minutes to form the Vilsmeier-Haack reagent.
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Formylation Reaction: Dissolve 2-amino-5-methylpyridine in anhydrous DMF and add it dropwise to the Vilsmeier-Haack reagent solution at 0 °C. After the addition is complete, allow the reaction mixture to warm to room temperature and then heat to 80-90 °C for several hours, monitoring the reaction progress by thin-layer chromatography (TLC).
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Work-up and Isolation: Cool the reaction mixture to room temperature and pour it onto crushed ice. Carefully neutralize the mixture with a saturated aqueous solution of sodium bicarbonate or sodium hydroxide until the pH is basic. The product, 2-amino-5-methyl-3-pyridinecarboxaldehyde, will precipitate as a solid. Filter the solid, wash it with cold water, and dry it under vacuum.
Step 2: Synthesis of N-(3-Formyl-5-methylpyridin-2-yl)pivalamide
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Reaction Setup: In a flame-dried round-bottom flask, dissolve the crude 2-amino-5-methyl-3-pyridinecarboxaldehyde in a suitable anhydrous solvent such as dichloromethane (DCM) or tetrahydrofuran (THF). Add a base, such as triethylamine or pyridine, to the solution.
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Acylation: Cool the solution to 0 °C in an ice bath. Slowly add pivaloyl chloride dropwise to the stirred solution. After the addition, allow the reaction to warm to room temperature and stir for several hours until TLC analysis indicates the complete consumption of the starting material.
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Work-up and Purification: Quench the reaction with water and separate the organic layer. Wash the organic layer sequentially with dilute hydrochloric acid, saturated sodium bicarbonate solution, and brine. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The crude product can be purified by column chromatography on silica gel or by recrystallization from a suitable solvent system (e.g., ethyl acetate/hexanes) to yield N-(3-Formyl-5-methylpyridin-2-yl)pivalamide as a solid.
Chemical Reactivity and Synthetic Utility
The chemical reactivity of N-(3-Formyl-5-methylpyridin-2-yl)pivalamide is dominated by the aldehyde functional group, while the pivalamide acts as a stable protecting group.
Reactions of the Formyl Group
The aldehyde moiety is a versatile handle for a variety of chemical transformations:
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Reductive Amination: The formyl group can readily undergo reductive amination with primary or secondary amines in the presence of a reducing agent like sodium borohydride or sodium triacetoxyborohydride to introduce a diverse range of amino-methyl substituents.
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Wittig and Horner-Wadsworth-Emmons Reactions: Olefination reactions can be performed to convert the formyl group into an alkene, providing a route to extend the carbon chain and introduce new functionalities.
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Condensation Reactions: The aldehyde can participate in condensation reactions with active methylene compounds, such as malonates or nitriles, to form α,β-unsaturated systems.
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Oxidation and Reduction: The formyl group can be oxidized to a carboxylic acid using standard oxidizing agents or reduced to a hydroxymethyl group with mild reducing agents like sodium borohydride.
Role of the Pivalamide Group
The pivaloyl group serves as a sterically bulky and chemically robust protecting group for the 2-amino functionality. This is crucial as it prevents unwanted side reactions at the amino group during manipulations of the formyl moiety. The amide bond of the pivalamide is generally stable to a wide range of reaction conditions, including many that are used to modify the aldehyde. Deprotection to reveal the free amine can be achieved under harsh acidic or basic conditions, if required, at a later stage in a synthetic sequence.
Logical Flow of Synthetic Transformations
Caption: Reactivity flowchart for N-(3-Formyl-5-methylpyridin-2-yl)pivalamide.
Applications in Drug Discovery and Development
The structural motifs accessible from N-(3-Formyl-5-methylpyridin-2-yl)pivalamide are prevalent in a variety of biologically active molecules. Its primary application lies in its use as a versatile intermediate in the synthesis of novel pharmaceutical compounds.[2]
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Synthesis of Heterocyclic Scaffolds: The dual functionality of this compound allows for the construction of fused heterocyclic systems, such as naphthyridines and other related structures, which are known to exhibit a wide range of pharmacological activities.[1]
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Peptide Nucleic Acid (PNA) Monomer Synthesis: A significant application of this compound is in the synthesis of modified nucleobases for PNA.[1] PNAs are synthetic analogs of DNA and RNA and have potential therapeutic applications as antisense and antigene agents. The formyl group can be elaborated to introduce the necessary functionalities for incorporation into the PNA backbone.
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Fragment-Based Drug Discovery: As a well-defined chemical entity with versatile reactive handles, it can serve as a valuable fragment in fragment-based drug discovery campaigns, where small molecular fragments are screened and then grown or linked to develop potent drug candidates.
Safety and Handling
N-(3-Formyl-5-methylpyridin-2-yl)pivalamide is classified as an irritant. Standard laboratory safety precautions should be observed when handling this compound.
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Hazard Statements: H319 (Causes serious eye irritation).
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Precautionary Statements: P305+P351+P338 (IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing).
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Personal Protective Equipment (PPE): Wear protective gloves, eye protection, and a lab coat. Handle in a well-ventilated area or a fume hood.
Conclusion
N-(3-Formyl-5-methylpyridin-2-yl)pivalamide is a strategically important synthetic intermediate with a valuable combination of a reactive aldehyde and a robust protecting group on a pyridine core. Its well-defined physicochemical properties and predictable reactivity make it an indispensable tool for medicinal chemists and researchers in drug discovery. The ability to selectively manipulate the formyl group while the amino group remains protected allows for the efficient construction of complex molecular architectures, particularly in the synthesis of novel heterocyclic compounds and PNA monomers. As the demand for sophisticated and diverse chemical scaffolds continues to grow in the pharmaceutical industry, the utility of N-(3-Formyl-5-methylpyridin-2-yl)pivalamide is expected to expand further.
References
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MySkinRecipes. N-(3-Formyl-5-methylpyridin-2-yl)pivalamide. [Link]
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PrepChem. Synthesis of pivaloyl chloride. [Link]
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Ataman Kimya. PIVALOYL CHLORIDE. [Link]
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Patentsnap. Pivaloyl chloride patented technology retrieval search results. [Link]
